Cas no 128620-59-7 (benzyl({2-2-(ethylamino)ethoxyethyl})amine)
benzyl({2-2-(ethylamino)ethoxyethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-[2-[2-(ethylamino)ethoxy]ethyl]-
- benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine
- benzyl({2-2-(ethylamino)ethoxyethyl})amine
- EN300-250863
- 128620-59-7
- 2-[2-(benzylamino)ethoxy]-N-ethylethanamine
- BENZYL((2-[2-(ETHYLAMINO)ETHOXY]ETHYL))AMINE
- G51578
- DFA62059
-
- MDL: MFCD29054965
- Inchi: 1S/C13H22N2O/c1-2-14-8-10-16-11-9-15-12-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
- InChI Key: ZVEZCZRVAJRQGS-UHFFFAOYSA-N
- SMILES: C1(CNCCOCCNCC)=CC=CC=C1
Computed Properties
- Exact Mass: 222.173213330Da
- Monoisotopic Mass: 222.173213330Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 33.3Ų
benzyl({2-2-(ethylamino)ethoxyethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A857557-1g |
Benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 1g |
$596.0 | 2024-04-24 | |
| Enamine | EN300-250863-0.05g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-250863-0.1g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-250863-0.25g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-250863-0.5g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-250863-1.0g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-250863-2.5g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-250863-5.0g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-250863-10.0g |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| Chemenu | CM443088-250mg |
benzyl({2-[2-(ethylamino)ethoxy]ethyl})amine |
128620-59-7 | 95%+ | 250mg |
$279 | 2023-03-01 |
benzyl({2-2-(ethylamino)ethoxyethyl})amine Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on benzyl({2-2-(ethylamino)ethoxyethyl})amine
Professional Introduction to Benzyl({2-2-(ethylamino)ethoxyethyl})amine and Its CAS No. 128620-59-7
Benzyl({2-2-(ethylamino)ethoxyethyl})amine, a compound with the chemical identifier CAS No. 128620-59-7, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The detailed examination of its properties, synthesis methods, and emerging research findings provides a comprehensive understanding of its significance in modern science.
The molecular structure of Benzyl({2-2-(ethylamino)ethoxyethyl})amine is intricate, featuring a benzyl group attached to a chain that extends into an ethylamino ethoxyethyl moiety. This configuration suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in drug design and biochemical interactions. The presence of both amine and ether functionalities within its structure opens up numerous possibilities for its role in pharmacological applications.
In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological systems in innovative ways. Benzyl({2-2-(ethylamino)ethoxyethyl})amine has been identified as a compound with potential therapeutic benefits, particularly in the realm of targeted drug delivery systems. Its ability to form stable complexes with other molecules makes it an attractive candidate for use in drug formulations designed to enhance bioavailability and reduce side effects.
The synthesis of CAS No. 128620-59-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed in its preparation. These methods not only highlight the compound's synthetic accessibility but also underscore the importance of meticulous experimental design in producing high-quality pharmaceutical intermediates.
One of the most compelling aspects of studying Benzyl({2-2-(ethylamino)ethoxyethyl})amine is its potential role in modulating biological pathways. Current research indicates that this compound may exhibit properties conducive to acting as a modulator of enzyme activity or as an intermediate in the synthesis of more complex bioactive molecules. Such findings are particularly intriguing given the growing interest in enzyme-targeted therapies for treating various diseases.
The pharmacological profile of CAS No. 128620-59-7 is still under extensive investigation, but preliminary studies suggest promising applications in areas such as anti-inflammatory and anticancer therapies. The compound's ability to interact with biological targets at the molecular level makes it a valuable tool for researchers seeking to develop new therapeutic strategies. Additionally, its structural features may contribute to its stability and solubility characteristics, which are critical factors in drug formulation.
In conclusion, Benzyl({2-2-(ethylamino)ethoxyethyl})amine represents a fascinating subject of study within the chemical and pharmaceutical sciences. Its unique structural features, synthetic pathways, and potential biological activities position it as a compound of considerable interest for future research and development. As scientists continue to unravel the mysteries of this molecule, we can anticipate further advancements that will contribute to our understanding of biochemical interactions and therapeutic applications.
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